Cas no 52910-88-0 (Benzamide, N-[2-(aminocarbonyl)phenyl]-4-methyl-)
52910-88-0 structure
Product Name:Benzamide, N-[2-(aminocarbonyl)phenyl]-4-methyl-
CAS No:52910-88-0
MF:C15H14N2O2
MW:254.283863544464
CID:358497
PubChem ID:819647
Update Time:2025-04-19
Benzamide, N-[2-(aminocarbonyl)phenyl]-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[2-(aminocarbonyl)phenyl]-4-methyl-
- 2-[(4-methylbenzoyl)amino]benzamide
- AKOS000604284
- SCHEMBL11079536
- 2-(4-methylbenzamido)benzamide
- DTXSID10356106
- Oprea1_537472
- 52910-88-0
- PLOYCGFJCRPJIW-UHFFFAOYSA-N
- LS-12494
- Oprea1_498119
- 2'-carbamoyl-p-toluanilide
- CHEMBL3827595
- Z57372972
-
- Inchi: 1S/C15H14N2O2/c1-10-6-8-11(9-7-10)15(19)17-13-5-3-2-4-12(13)14(16)18/h2-9H,1H3,(H2,16,18)(H,17,19)
- InChI Key: PLOYCGFJCRPJIW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)NC1C=CC=CC=1C(N)=O
Computed Properties
- Exact Mass: 254.10562
- Monoisotopic Mass: 254.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- PSA: 72.19
Benzamide, N-[2-(aminocarbonyl)phenyl]-4-methyl- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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